Cas no 1804705-84-7 (Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804705-84-7
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4846752
• Update Time: 2025-05-20

Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C8H8F2N2O2/c1-14-8(13)4-2-3-5(6(9)10)12-7(4)11/h2-3,6H,1H3,(H2,11,12)
• InChI Key： XHZKIEGADVCRSQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate

Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate, with the CAS number 1804705-84-7, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its pyridine ring structure, has been the subject of extensive research due to its unique properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 6, and a methyl ester group at position 3. These substituents contribute to the compound's reactivity, stability, and functional versatility.

The synthesis of Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound. The incorporation of fluorine atoms in the difluoromethyl group introduces unique electronic properties, making this compound highly valuable in drug discovery and agrochemical development.

One of the most promising applications of Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that this compound can serve as a building block for constructing complex heterocyclic structures with potent pharmacological activities. For example, studies published in Journal of Medicinal Chemistry highlight its role in the development of novel kinase inhibitors, which are critical for treating various cancers and inflammatory diseases.

In addition to its pharmaceutical applications, this compound has shown remarkable performance in materials science. Its ability to form stable coordination complexes with transition metals makes it an attractive candidate for catalytic applications. Recent research conducted at the University of California has explored its use as a ligand in homogeneous catalysis, particularly in alkene hydrogenation and cross-coupling reactions. These findings underscore its potential to revolutionize industrial chemical processes by enhancing efficiency and reducing environmental impact.

The structural uniqueness of Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate also lends itself to applications in agrochemistry. Its ability to inhibit specific enzymes involved in plant growth regulation has positioned it as a potential lead compound for developing next-generation pesticides and herbicides. Field trials conducted by agricultural research institutions have shown promising results, indicating that this compound could offer an eco-friendly alternative to conventional chemical agents.

From a safety standpoint, thorough toxicological studies have been conducted to assess the hazards associated with handling this compound. According to reports published by the European Chemicals Agency (ECHA), Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate exhibits low acute toxicity when properly managed. However, it is recommended to adhere to standard safety protocols during synthesis and handling to minimize occupational exposure risks.

In conclusion, Methyl 2-amino-6-(difluoromethyl)pyridine-3-carboxylate (CAS No.: 1804705-84-7) stands out as a versatile and multifaceted compound with vast potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to unravel its full spectrum of properties and uses, this compound is poised to make significant contributions to both academic research and industrial applications.